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Compound of Interest

Compound Name: Methyl 6-methylnicotinate

Cat. No.: B021215 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides an in-depth analysis of the crystal structures of key derivatives of

methyl 6-methylnicotinate, a significant scaffold in medicinal chemistry. While the crystal

structure of methyl 6-methylnicotinate itself is not publicly available in crystallographic

databases, this document details the structural analysis of two closely related and

pharmaceutically relevant compounds: 6-methylnicotinic acid and methyl 6-chloronicotinate.

Methyl 6-methylnicotinate and its derivatives are pivotal intermediates in the synthesis of

various biologically active molecules.[1][2] Notably, they are precursors in the production of D-

amino acid oxidase inhibitors for central nervous system disorders and the non-steroidal anti-

inflammatory drug (NSAID) etoricoxib.[1] Understanding the three-dimensional arrangement of

atoms in these molecules is crucial for structure-activity relationship (SAR) studies, rational

drug design, and the development of new therapeutic agents.

This guide presents a summary of the crystallographic data, detailed experimental protocols for

structure determination, and visualizations of synthetic pathways and molecular relationships to

aid researchers in their drug discovery and development endeavors.

Crystallographic Data of Methyl 6-methylnicotinate
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The following tables summarize the key crystallographic data for 6-methylnicotinic acid and

methyl 6-chloronicotinate, as determined by single-crystal X-ray diffraction.

Table 1: Crystal Data and Structure Refinement for 6-Methylnicotinic Acid

Parameter Value[3][4]

Empirical Formula C₇H₇NO₂

Formula Weight 137.14

Crystal System Monoclinic

Space Group P2₁/c

a (Å) 3.8788 (8)

b (Å) 13.634 (3)

c (Å) 6.1094 (12)

β (°) 90.51 (3)

Volume (Å³) 323.07 (12)

Z 2

Temperature (K) 293

Radiation Mo Kα (λ = 0.71073 Å)

R-factor 0.049

wR-factor 0.126

Table 2: Crystal Data and Structure Refinement for Methyl 6-chloronicotinate
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Parameter Value[5][6]

Empirical Formula C₇H₆ClNO₂

Formula Weight 171.58

Crystal System Triclinic

Space Group P1

a (Å) 3.8721 (4)

b (Å) 5.8068 (6)

c (Å) 17.3721 (18)

α (°) 95.563 (9)

β (°) 94.918 (8)

γ (°) 104.657 (9)

Volume (Å³) 373.64 (7)

Z 2

Temperature (K) 293

Radiation Mo Kα (λ = 0.71073 Å)

R-factor 0.055

wR-factor 0.119

Experimental Protocols
The following sections detail the methodologies employed for the synthesis, crystallization, and

crystal structure determination of the discussed derivatives.

Synthesis and Crystallization
6-Methylnicotinic Acid: Commercially available 6-methylnicotinic acid was used for

crystallization.[3][4] Single crystals suitable for X-ray diffraction were obtained by the slow

evaporation of a methanol solution at room temperature.[3][4]
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Methyl 6-chloronicotinate: A mixture of 6-chloronicotinic acid (0.036 mol), dimethyl carbonate

(0.131 mol), and concentrated H₂SO₄ (0.049 mol) was refluxed for 17 hours.[5][6] Following the

reaction, an aqueous solution of NaHCO₃ was added, and the product was extracted with

dichloromethane. The organic layer was dried with Na₂SO₄, filtered, and the solvent was

evaporated under reduced pressure. Single crystals were obtained by the slow evaporation of

a dichloromethane solution at room temperature over a week.[5][6]

X-ray Diffraction Analysis
6-Methylnicotinic Acid: Data collection was performed on a Rigaku SCXmini diffractometer.[3]

The structure was solved using SHELXS97 and refined by full-matrix least-squares on F² using

SHELXL97.[3] All hydrogen atoms were placed in geometrically calculated positions and

refined using a riding model.[3]

Methyl 6-chloronicotinate: X-ray diffraction data were collected using an Oxford Diffraction

Xcalibur E diffractometer.[5] The structure was solved by direct methods using SHELXS97 and

refined on F² by full-matrix least-squares using SHELXL97.[5][6] Hydrogen atoms were

positioned geometrically and refined using a riding model.[5][6]

Visualizations
The following diagrams illustrate the synthetic pathway to methyl 6-methylnicotinate and the

relationship between the parent compound and its structurally characterized derivatives.
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Esterification
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Synthesis of Methyl 6-methylnicotinate.

Methyl 6-methylnicotinate
(Crystal Structure Not Publicly Available)

6-Methylnicotinic Acid
(Crystal Structure Determined)

Hydrolysis

Methyl 6-chloronicotinate
(Crystal Structure Determined)

Conceptual Halogenation
(Illustrative)Esterification

Click to download full resolution via product page

Relationship of Characterized Derivatives.

Structural Insights
The crystal structure of 6-methylnicotinic acid reveals a nearly planar molecule.[3][4] The

crystal packing is stabilized by intermolecular O—H···N hydrogen bonds and weak C—H···O

interactions.[3][4] Furthermore, π-π stacking interactions are observed between the pyridine

rings of adjacent molecules, with a face-to-face distance of 3.466 Å.[3][4]

In the case of methyl 6-chloronicotinate, the molecule is also nearly planar, with a small

dihedral angle of 3.34° between the pyridine ring and the ester group.[5][6] The crystal

structure features weak C—H···N hydrogen bonds that link the molecules into layers.[5][6]

Similar to the acid derivative, π-π stacking interactions are present between the aromatic rings

in adjacent layers, with a centroid-centroid distance of 3.8721 Å.[5][6]

Conclusion
This technical guide has provided a detailed overview of the crystal structure analysis of two

key derivatives of methyl 6-methylnicotinate: 6-methylnicotinic acid and methyl 6-

chloronicotinate. The presented crystallographic data and experimental protocols offer valuable

insights for researchers in medicinal chemistry and drug development. The structural

information, particularly regarding intermolecular interactions such as hydrogen bonding and π-

π stacking, is fundamental for understanding the solid-state properties of these compounds

and for designing new molecules with desired pharmacological profiles. While the crystal
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structure of the parent compound, methyl 6-methylnicotinate, remains to be determined and

reported, the analysis of these derivatives provides a strong foundation for future structural

studies in this important class of compounds.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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